Cas no 163615-17-6 (2-Methyl-2-(trifluoromethyl)cyclohexanone)

2-Methyl-2-(trifluoromethyl)cyclohexanone structure
163615-17-6 structure
Product Name:2-Methyl-2-(trifluoromethyl)cyclohexanone
CAS No:163615-17-6
MF:C8H11F3O
MW:180.167553186417
CID:110260
PubChem ID:11819627
Update Time:2025-04-18

2-Methyl-2-(trifluoromethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-(trifluoromethyl)cyclohexanone
    • 2-methyl-2-(trifluoromethyl)cyclohexan-1-one
    • 2-METHYL-2-TRIFLUOROMETHYLCYCLOHEXANONE
    • Cyclohexanone,2-methyl-2-(trifluoromethyl)-
    • Cyclohexanone,2-methyl-2-(trifluoromethyl)
    • AKOS006284003
    • SCHEMBL2535219
    • 163615-17-6
    • FT-0691754
    • DTXSID10473721
    • XDXOUFPTPQNFFB-UHFFFAOYSA-N
    • Inchi: 1S/C8H11F3O/c1-7(8(9,10)11)5-3-2-4-6(7)12/h2-5H2,1H3
    • InChI Key: XDXOUFPTPQNFFB-UHFFFAOYSA-N
    • SMILES: FC(C1(C)C(CCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 180.07600
  • Monoisotopic Mass: 180.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.69810
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